6-oxo-N-(4-propoxybenzyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[(4-propoxyphenyl)methyl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H18N2O3/c1-2-9-21-14-6-3-12(4-7-14)10-18-16(20)13-5-8-15(19)17-11-13/h3-8,11H,2,9-10H2,1H3,(H,17,19)(H,18,20)
• InChI Key: RQIIAFTWDGTRAN-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)CNC(=O)C2=CNC(=O)C=C2
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• CAS No.: 1252845-82-1

Description

6-oxo-N-(4-propoxybenzyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.331. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

One study detailed the synthesis and biological evaluation of novel derivatives of 6-oxo-pyridine-3-carboxamide, demonstrating their potential as antimicrobial and antifungal agents. The derivatives displayed broad-spectrum antibacterial activity comparable to Ampicillin and Gentamicin against tested bacteria. Compounds showed potent activity against Aspergillus fumigatus, comparable to the reference drug Amphotericin B. Additionally, 2D QSAR studies correlated the observed activity to the binding mode and molecular properties controlling their activities (El-Sehrawi et al., 2015).

Anticholinesterase Activity

Another research effort synthesized and tested N-(2-(1H-indol-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamides against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), showing significant activity toward AChE. The study highlighted the introduction of a benzyloxy moiety to improve anti-AChE activity, with the best results obtained from a compound displaying an IC50 value of 0.16 μM. Docking studies indicated the compound's occupation of both peripheral and catalytic anionic sites of AChE (Ghanei-Nasab et al., 2016).

Molecular Structure Analysis

A study on the molecular and crystal structure of a bibenzyl derivative demonstrated significant insights into the compound's arrangement dominated by strong dipolar carbonyl–carbonyl interaction. This research adds to the understanding of structural properties and potential reactivity based on molecular packing arrangements (Zugenmaier, 2013).

Luminescence Sensitization

Research into the sensitization of lanthanide ion emission by 2,6-bis derivatives highlighted the efficiency of these compounds in enhancing luminescence. The study demonstrated the potential of these complexes in applications requiring efficient energy transfer mechanisms for luminescence enhancement (Tigaa et al., 2017).